Cas no 116839-47-5 (1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol)

1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol is a protected derivative of D-myo-inositol, featuring cyclohexylidene and benzyl protecting groups at the 1,2- and 4-positions, respectively. This compound is particularly valuable in synthetic organic chemistry for its role as a versatile intermediate in the selective functionalization of inositol derivatives. The cyclohexylidene group provides stability under a range of reaction conditions, while the benzyl group allows for selective deprotection, enabling further modifications at other hydroxyl sites. Its well-defined stereochemistry and protective group strategy make it a useful building block for the synthesis of complex inositol-based molecules, including phosphoinositides and glycosylphosphatidylinositol (GPI) anchors.
1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol structure
116839-47-5 structure
Product Name:1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol
CAS No:116839-47-5
MF:C19H26O6
MW:350.406146526337
CID:2086871
Update Time:2025-05-20

1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol Chemical and Physical Properties

Names and Identifiers

    • 1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol
    • Inchi: 1S/C19H26O6/c20-13-14(21)17-18(25-19(24-17)9-5-2-6-10-19)15(22)16(13)23-11-12-7-3-1-4-8-12/h1,3-4,7-8,13-18,20-22H,2,5-6,9-11H2/t13-,14-,15-,16+,17+,18-/m0/s1
    • InChI Key: VKRGPQXCQPKSGQ-WEVKCVHISA-N
    • SMILES: O1C2(O[C@H]3[C@H]([C@@H]([C@H]([C@H](O)[C@@H]13)O)OCC1=CC=CC=C1)O)CCCCC2

1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C989260-10mg
1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol
116839-47-5
10mg
$236.00 2023-05-18
TRC
C989260-100mg
1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol
116839-47-5
100mg
$1860.00 2023-05-18
AN HUI ZE SHENG Technology Co., Ltd.
C989260-10mg
1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol
116839-47-5
10mg
¥2100.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
C989260-100mg
1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol
116839-47-5
100mg
¥16800.00 2023-09-15

Additional information on 1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol

Introduction to 1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol (CAS No. 116839-47-5)

1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol, identified by its CAS number 116839-47-5, is a structurally complex polyol derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the inositol family, a group of cyclitol compounds known for their diverse biological activities. The unique structural features of this molecule, including the 1,2-O-Cyclohexylidene and 4-O-(phenylmethyl) substituents, contribute to its distinctive chemical properties and potential therapeutic applications.

The synthesis of 1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol involves sophisticated organic chemistry techniques, including protecting group strategies and stereoselective transformations. The presence of the cyclohexylidene moiety at the 1,2-position introduces a rigid structure that can influence the molecule's interactions with biological targets. Meanwhile, the phenylmethyl (benzyl) group at the 4-position adds hydrophobicity and may enhance binding affinity to specific enzymes or receptors.

Recent studies have highlighted the potential of inositol derivatives as modulators of cellular signaling pathways. Specifically, modifications at the 1,2-, 3-, 4-, 5-, and 6-hydroxyl positions of inositol can lead to significant changes in biological activity. In the case of 1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol, the structural alterations are expected to confer novel pharmacological properties. For instance, the cyclohexylidene group may disrupt hydrogen bonding patterns, while the benzyl group could improve membrane permeability or receptor binding.

One of the most promising areas of research involving this compound is its potential role in modulating lipid metabolism. Inositols are known to interact with phospholipids and glycolipids, influencing membrane fluidity and signaling cascades. The structural modifications in 1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol may enable it to interact with specific lipid targets or enzymes involved in metabolic pathways. Preliminary in vitro studies suggest that this compound could exhibit effects on enzymes such as phosphatidylinositol kinase (PIK) or phospholipase C (PLC), which are critical regulators of cellular communication.

Another exciting avenue of investigation is the potential application of 1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol in neuroprotective therapies. Inositols have been implicated in neuronal signaling and brain health, with some derivatives showing promise in models of neurodegenerative diseases. The unique structural features of this compound may allow it to cross the blood-brain barrier more effectively than parent inositols or other analogs. Additionally, its ability to modulate key signaling pathways could make it a candidate for treating conditions such as Alzheimer's disease or Parkinson's disease.

The chemical stability and solubility profile of 1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol are also important considerations for its potential pharmaceutical applications. The presence of polar functional groups like hydroxols and an ether linkage enhances solubility in aqueous environments, while the hydrophobic benzyl group improves lipid solubility. This balance makes it a versatile candidate for formulation into various drug delivery systems, including oral tablets or injectable solutions.

In conclusion,1,2-O-Cyclohexylidene-4-O-(phenylmethyl)-D-myo-inositol represents a fascinating example of how structural modifications can enhance biological activity and therapeutic potential. Its unique combination of substituents positions it as a promising candidate for further investigation in areas such as metabolic disorders and neurodegenerative diseases. As research continues to uncover new insights into its mechanisms of action, this compound is likely to play an increasingly important role in drug discovery and development.

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